2-[(4-Chlorophenyl)methyl]-6-ethyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-6-ethyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H20ClN5O2/c1-5-23-11(2)12(3)25-15-16(21-18(23)25)22(4)19(27)24(17(15)26)10-13-6-8-14(20)9-7-13/h6-9H,5,10H2,1-4H3
• InChI Key: LVGLKKWPPJEMMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=CC=C(C=C4)Cl)C)C
• Molecular Formula: C19H20ClN5O2
• Molecular Weight: 385.8 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a purine-imidazole fused ring system, which is a common structure in many biologically active compounds. The presence of a chlorophenyl group suggests potential bioactivity, as this group is often found in pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the purine-imidazole fused ring system, along with the attached chlorophenyl, ethyl, and methyl groups. These groups could potentially influence the compound’s reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorophenyl group could potentially increase its lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, its mechanism of action would likely involve interaction with a specific biological target.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses, such as in pharmaceuticals or other applications.